Cas no 1864063-11-5 (3-amino-1,1-difluoropentan-2-ol hydrochloride)

• Product Name: 3-amino-1,1-difluoropentan-2-ol hydrochloride
• CAS No: 1864063-11-5
• MF: C₅H₁₂ClF₂NO
• MW: 175.604687690735
• MDL: MFCD29034226
• CID: 4625331
• PubChem ID: 121552371
• Update Time: 2025-05-21

3-amino-1,1-difluoropentan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-1,1-difluoropentan-2-ol hydrochloride

• MDL： MFCD29034226
• Inchi： 1S/C5H11F2NO.ClH/c1-2-3(8)4(9)5(6)7;/h3-5,9H,2,8H2,1H3;1H
• InChI Key： NHXKBKUNRUECFR-UHFFFAOYSA-N
• SMILES： C(O)(C(F)F)C(N)CC.Cl

Additional information on 3-amino-1,1-difluoropentan-2-ol hydrochloride

3-Amino-1,1-difluoropentan-2-ol Hydrochloride (CAS No. 1864063-11-5): A Comprehensive Overview

3-Amino-1,1-difluoropentan-2-ol hydrochloride (CAS No. 1864063-11-5) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique difluorinated structure and amino alcohol functionality, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula is C5H12ClF2NO, and it exhibits properties that make it valuable in drug discovery and material science applications.

The 3-amino-1,1-difluoropentan-2-ol hydrochloride structure features a fluorine substitution at the 1-position, which enhances its metabolic stability and lipophilicity—key attributes for drug candidates. Researchers are increasingly exploring its potential in the development of enzyme inhibitors and receptor modulators, particularly in the fields of oncology and neurology. The hydrochloride salt form improves its solubility, facilitating its use in aqueous reaction systems.

One of the trending topics in chemical research is the role of fluorinated compounds in improving drug efficacy. 3-Amino-1,1-difluoropentan-2-ol hydrochloride aligns with this trend, as its difluoro moiety can influence binding affinity and pharmacokinetics. Recent studies highlight its utility in designing protease inhibitors, a class of therapeutics with applications in viral infections and inflammatory diseases. This has led to a surge in demand for high-purity 3-amino-1,1-difluoropentan-2-ol hydrochloride from pharmaceutical manufacturers.

From a synthetic chemistry perspective, 3-amino-1,1-difluoropentan-2-ol hydrochloride is often employed in asymmetric synthesis and chiral building block preparation. Its amino alcohol group allows for further functionalization, making it a valuable scaffold for constructing complex molecules. Researchers frequently search for optimized protocols to synthesize this compound, reflecting its importance in modern organic chemistry.

In material science, the incorporation of fluorine atoms into organic frameworks can alter physical properties such as thermal stability and surface energy. 3-Amino-1,1-difluoropentan-2-ol hydrochloride has been investigated as a precursor for fluorinated polymers and coatings, where its dual functionality enables cross-linking and polymerization reactions. This aligns with the growing interest in high-performance materials for industrial applications.

The market for 3-amino-1,1-difluoropentan-2-ol hydrochloride is expanding, driven by its applications in pharmaceutical intermediates and specialty chemicals. Suppliers are focusing on scalable synthesis methods to meet the increasing demand from research institutions and pharmaceutical companies. Quality control and regulatory compliance are critical considerations, as the compound must meet stringent purity standards for use in drug development.

Environmental and safety aspects of 3-amino-1,1-difluoropentan-2-ol hydrochloride are also under scrutiny, particularly regarding its biodegradability and handling precautions. While it is not classified as a hazardous substance, proper storage and disposal practices are recommended to ensure workplace safety. Researchers often inquire about its material safety data sheet (MSDS) and handling guidelines, emphasizing the need for clear documentation.

Future research directions for 3-amino-1,1-difluoropentan-2-ol hydrochloride include exploring its potential in bioconjugation and prodrug design. The compound’s reactive groups make it a candidate for linking therapeutic agents to targeting moieties, a strategy gaining traction in precision medicine. Additionally, its role in metal-organic frameworks (MOFs) and catalysis is an emerging area of interest.

In summary, 3-amino-1,1-difluoropentan-2-ol hydrochloride (CAS No. 1864063-11-5) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique fluorinated and amino alcohol features position it as a valuable tool for researchers and industrial chemists alike. As the demand for innovative fluorinated compounds grows, this molecule is poised to play a pivotal role in advancing scientific and technological developments.